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These application notes provide detailed protocols and quality control (QC) parameters for
performing methicillin susceptibility testing of Staphylococcus aureus. Adherence to these
guidelines is critical for ensuring the accuracy and reproducibility of antimicrobial susceptibility
testing results in research and drug development settings.

Introduction

Methicillin-resistant Staphylococcus aureus (MRSA) is a significant pathogen characterized by
its resistance to 3-lactam antibiotics. This resistance is primarily mediated by the mecA gene,
which encodes for a modified penicillin-binding protein, PBP2a.[1][2] PBP2a has a low affinity
for B-lactam antibiotics, allowing the bacterium to synthesize its cell wall even in the presence
of these drugs.[1][3] Accurate detection of methicillin resistance is crucial for surveillance,
infection control, and the development of new anti-MRSA agents. Cefoxitin is a better inducer
of mecA gene expression and provides for more reliable detection of methicillin resistance in S.
aureus and is therefore used as a surrogate for methicillin.

Quality control is an essential component of antimicrobial susceptibility testing (AST). The use
of well-characterized reference strains with known susceptibility profiles ensures the reliability
of testing methods, reagents, and procedural execution.[4][5] This document outlines the
standard QC strains and their expected performance characteristics for methicillin susceptibility
testing as recommended by the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Recommended Quality Control Strains

The following Staphylococcus aureus ATCC® strains are recommended for routine quality
control of methicillin susceptibility testing:

e Staphylococcus aureus ATCC® 25923™: A methicillin-susceptible S. aureus (MSSA) strain.
This strain is used as a negative control.[6]

e Staphylococcus aureus ATCC® 29213™: Another well-characterized methicillin-susceptible
S. aureus (MSSA) strain.[1][7]

e Staphylococcus aureus ATCC® 43300™: A methicillin-resistant S. aureus (MRSA) strain that
IS positive for the mecA gene. This strain serves as the positive control for resistance.[1][3][6]

Data Presentation: Quality Control Ranges

The following tables summarize the acceptable quality control ranges for MIC (Minimum
Inhibitory Concentration) and disk diffusion zone diameters for the recommended S. aureus QC
strains when tested against oxacillin and cefoxitin. These ranges are based on CLSI and
EUCAST guidelines. Laboratories should establish their own internal QC monitoring to ensure
that results consistently fall within these ranges.

Table 1: CLSI Quality Control Ranges for S. aureus
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Antimicrobial

Disk Diffusion

QC Strain MIC (pg/mL) Zone Diameter
Agent
(mm)
S. aureus ATCC® .
Oxacillin 0.12-0.5 N/A
29213™
Cefoxitin 1-4 N/A
S. aureus ATCC® o
Oxacillin N/A 18- 24
25923™
Cefoxitin N/A 23 - 29[8]
S. aureus ATCC® . ]
Oxacillin N/A Resistant (<17)
43300™
Cefoxitin >4 Resistant (=21)

N/A: Not applicable as this strain is primarily used for one method or the other for these specific

drugs according to CLSI guidelines.

Table 2: EUCAST Quality Control Ranges for S. aureus

Antimicrobial

Disk Diffusion

QC Strain MIC (pg/mL) Zone Diameter
Agent
(mm)
S. aureus ATCC® o
Oxacillin 0.125-0.5 N/A
29213™
Cefoxitin 2-8 N/A
S. aureus ATCC® .
Oxacillin N/A 17 -23
25923™
Cefoxitin N/A 21-27
S. aureus NCTC . ] ]
Oxacillin Resistant Resistant
12493
(MRSA control) Cefoxitin Resistant Resistant
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Note: EUCAST often uses S. aureus NCTC 12493 as an MRSA control strain. S. aureus
ATCC® 43300™ is also an acceptable alternative.

Experimental Protocols

The following are detailed protocols for performing broth microdilution and disk diffusion
susceptibility testing for S. aureus.

Broth Microdilution MIC Testing Protocol (CLSI M07)

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent
that prevents the visible growth of a microorganism.[9]

Materials:

Cation-adjusted Mueller-Hinton Broth (CAMHB)[10]

96-well microtiter plates

Antimicrobial agent stock solutions (Oxacillin and Cefoxitin)

S. aureus QC strains (ATCC® 29213™ and ATCC® 43300™)

Sterile saline or broth

0.5 McFarland turbidity standard

Incubator (35°C £ 2°C)

Micropipettes and sterile tips
Procedure:
e Inoculum Preparation:

o From a fresh (18-24 hour) non-selective agar plate, select 3-5 isolated colonies of the S.
aureus QC strain.

o Suspend the colonies in sterile saline or broth.
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o Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which
corresponds to approximately 1-2 x 108 CFU/mL.

o Within 15 minutes of preparation, dilute the standardized suspension in CAMHB to
achieve a final inoculum concentration of approximately 5 x 10> CFU/mL in each well of
the microtiter plate.

e Plate Inoculation:

o Prepare serial two-fold dilutions of oxacillin and cefoxitin in CAMHB in the 96-well plates.
The final volume in each well should be 100 pL.

o Inoculate each well with 10 uL of the diluted bacterial suspension.

o Include a growth control well (no antimicrobial agent) and a sterility control well (no
bacteria).

e Incubation:
o Incubate the plates at 35°C + 2°C in ambient air for 16-20 hours.
e Result Interpretation:
o Following incubation, visually inspect the plates for bacterial growth (turbidity).

o The MIC is the lowest concentration of the antimicrobial agent that completely inhibits
visible growth.

o Compare the obtained MIC values for the QC strains with the expected ranges in Table 1.

Kirby-Bauer Disk Diffusion Testing Protocol (CLSI M02)

This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent based
on the size of the zone of growth inhibition around a disk impregnated with the agent.[11][12]
[13][14]

Materials:
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Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm)[11]

Antimicrobial disks (Oxacillin 1 pg, Cefoxitin 30 pg)

S. aureus QC strains (ATCC® 25923™ and ATCC® 43300™)

Sterile saline or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35°C £ 2°C)

Ruler or calipers
Procedure:
e Inoculum Preparation:

o Prepare a bacterial suspension with a turbidity equivalent to a 0.5 McFarland standard as
described in the broth microdilution protocol.

o Plate Inoculation:

o

Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum.

[e]

Remove excess fluid by pressing the swab against the inside of the tube.

(¢]

Streak the swab evenly over the entire surface of the MHA plate in three directions,
rotating the plate approximately 60 degrees between each streaking to ensure confluent
growth.[15]

[e]

Allow the plate to dry for 3-5 minutes, but no longer than 15 minutes.[15]
e Disk Application:

o Aseptically apply the oxacillin and cefoxitin disks to the surface of the inoculated MHA
plate.
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o Ensure the disks are firmly in contact with the agar. Disks should be spaced at least 24
mm apatrt.

e |ncubation:

o Invert the plates and incubate at 35°C + 2°C in ambient air for 16-18 hours. For S. aureus,
a full 24 hours of incubation is recommended to detect methicillin resistance.[13][15]

e Result Interpretation:

o After incubation, measure the diameter of the zones of complete growth inhibition to the
nearest millimeter, including the diameter of the disk.

o Compare the measured zone diameters for the QC strains with the expected ranges in
Table 1.

Mandatory Visualizations
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Caption: Mechanism of methicillin resistance in S. aureus.
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Caption: Experimental workflow for antimicrobial susceptibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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